Bis(prop-2-enyl) but-2-enedioate
Bis(prop-2-enyl) but-2-enedioate
Brand Name:
Vulcanchem
CAS No.:
999-21-3
VCID:
VC0213036
InChI:
InChI=1S/C10H12O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5-
SMILES:
C=CCOC(=O)C=CC(=O)OCC=C
Molecular Formula:
C10H12O4
Molecular Weight:
196.2 g/mol
Bis(prop-2-enyl) but-2-enedioate
CAS No.: 999-21-3
Reference Standards
VCID: VC0213036
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol
| CAS No. | 999-21-3 |
|---|---|
| Product Name | Bis(prop-2-enyl) but-2-enedioate |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2 g/mol |
| IUPAC Name | bis(prop-2-enyl) (Z)-but-2-enedioate |
| Standard InChI | InChI=1S/C10H12O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5- |
| Standard InChIKey | ZPOLOEWJWXZUSP-WAYWQWQTSA-N |
| Isomeric SMILES | C=CCOC(=O)/C=C\C(=O)OCC=C |
| SMILES | C=CCOC(=O)C=CC(=O)OCC=C |
| Canonical SMILES | C=CCOC(=O)C=CC(=O)OCC=C |
| Physical Description | Liquid |
| Synonyms | Maleic acid diallyl ester |
| Vapor Pressure | 0.01 mmHg |
| PubChem Compound | 5354266 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume